Sodium phosphonatoformate hexahydrate

• Description: Trisodium phosphonoformate is the trisodium salt of phosphonoformic acid. It is used as an antiviral agent in the treatment of cytomegalovirus retinitis (CMV retinitis, an inflamation of the retina that can lead to blindness) and as an alternative to ganciclovir for AIDS patients who require concurrent antiretroviral therapy but are unable to tolerate ganciclovir due to haematological toxicity. It has a role as an antiviral drug. It is an organic sodium salt and a one-carbon compound. It contains a phosphonatoformate.; Foscarnet sodium is an antiviral prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of cytomegalovirus (CMV) retinitis in individuals with AIDS. Foscarnet sodium is also FDA-approved for the treatment of a certain type of herpes simplex virus (HSV)infection, called acyclovir-resistant mucocutaneous HSV infection, in people with weakened immune systems.; CMV diseases—such as those affecting the eye (retinitis)—and HSV diseases can be opportunistic infections (OIs) of HIV.; Foscarnet Sodium is the trisodium salt of a synthetic organic analogue of inorganic pyrophosphate with antiviral activity. Foscarnet selectively blocks the pyrophosphate binding site of herpesvirus-specific DNA polymerases at concentrations that do not affect cellular DNA polymerases. This agent does not require phosphorylation by thymidine kinase (TK) or other kinases and therefore is active in vitro against herpes simplex virus (HSV) TK deficient mutants and cytomegalovirus (CMV) UL97 mutants. Because foscarnet crosses the blood brain barrier, it may be used in the treatment of viral infections of the CNS.; An antiviral agent used in the treatment of cytomegalovirus retinitis. Foscarnet also shows activity against human herpesviruses and HIV.; See also: Foscarnet (has active moiety).
• CAS No.: 34156-56-4
• Product Name: Sodium phosphonatoformate hexahydrate
• Molecular Formula: CH5NaO6P
• Molecular Weight: 167.01 g/mol
• IUPAC Name: trisodium;phosphonatoformate
• Standard InChI: InChI=1S/CH3O5P.Na.H2O/c2-1(3)7(4,5)6;;/h(H,2,3)(H2,4,5,6);;1H2
• Standard InChIKey: BHAFHUDTBJDEMN-UHFFFAOYSA-N
• SMILES: C(=O)([O-])P(=O)([O-])[O-].O.O.O.O.O.O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(=O)(O)P(=O)(O)O.O.[Na]
• Related CAS: 4428-95-9 (Parent)
• Synonyms: Foscarnet; Foscarnet Barium (2:3) Salt; Foscarnet Calcium (2:3) Salt; Foscarnet Disodium Salt; Foscarnet Magnesium (2:3) Salt; Foscarnet Manganese (2+) (2:3) Salt; Foscarnet Sodium; Foscarnet Sodium Hexahydrate; Foscarnet Trilithium Salt; Foscarnet Tripotassium Salt; Foscarnet Trisodium Salt; Foscavir; Phosphonoformate; Phosphonoformic Acid; Trisodium Phosphonoformate
• PubChem Compound: 156592061
• Last Modified: Aug 15 2023